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Compound of Interest

Compound Name: 4-Octadecylphenol

Cat. No.: B1598592 Get Quote

This guide provides an in-depth exploration of 4-Octadecylphenol, a unique amphiphilic

molecule, and its versatile applications in the synthesis of functional and high-performance

polymers. By combining a reactive phenolic hydroxyl group with a long, hydrophobic C18 alkyl

chain, 4-Octadecylphenol offers polymer chemists a powerful tool for tailoring material

properties. We will delve into its primary roles as a high-performance antioxidant, a reactive

modifier for imparting hydrophobicity and controlling molecular weight, and as a functional

additive in thermoset formulations.

The narrative that follows is built on established principles of polymer chemistry and supported

by analogous applications of similar long-chain alkylphenols. The protocols provided are

designed as robust starting points for laboratory investigation, complete with explanations of

the underlying scientific principles to empower researchers in their experimental design.

The Molecular Architecture of 4-Octadecylphenol: A
Duality of Function
4-Octadecylphenol (C₂₄H₄₂O) is an aromatic alcohol characterized by two key structural

motifs:

The Phenolic Headgroup: The hydroxyl (-OH) group attached to the benzene ring is the

molecule's primary reactive site. It can undergo deprotonation to form a phenoxide for
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nucleophilic attack in condensation polymerizations (e.g., polyesters, polycarbonates) or act

as a hydrogen-donating radical scavenger, making it an excellent primary antioxidant.[1][2]

The C18 Alkyl Tail: The long, saturated octadecyl chain is non-polar and highly hydrophobic.

This tail ensures excellent miscibility with non-polar polymer melts (like polyolefins) and

imparts significant hydrophobicity and flexibility when incorporated into a polymer structure.

[3][4] The length of this chain also contributes to low volatility, a critical attribute for additives

used in high-temperature polymer processing.[5]

This dual nature allows 4-Octadecylphenol to be employed in several distinct capacities within

polymer synthesis, moving beyond a simple inert additive to become an active component in

defining the final material's performance.

Application I: High-Performance Antioxidant and
Thermal Stabilizer
The most direct and widespread application of phenolic compounds in polymers is to inhibit

thermo-oxidative degradation.[6] Polymers, when exposed to heat, oxygen, and shear during

processing and service life, generate free radicals that initiate a chain reaction of degradation,

leading to discoloration and loss of mechanical properties.[1][7]

Mechanism of Action: Radical Scavenging
4-Octadecylphenol functions as a primary antioxidant, or "chain-breaking" antioxidant. It

intercepts and neutralizes highly reactive peroxy radicals (ROO•) by donating its phenolic

hydrogen atom. This process terminates the degradation cascade.[7][8] The resulting phenoxy

radical is sterically unhindered but is resonance-stabilized, making it far less reactive than the

initial peroxy radical and unable to propagate the degradation chain effectively.[2]

The long octadecyl chain is crucial here; it acts as an "anchor" within the polymer matrix,

ensuring the antioxidant remains dispersed and does not easily migrate or volatilize out of the

material during high-temperature processing or over the product's lifespan. This is analogous to

the structure of the widely used commercial antioxidant, octadecyl-3-(3,5-di-tert-butyl-4-

hydroxyphenyl)-propionate (Irganox 1076), which also relies on an octadecyl chain for

compatibility and permanence in polyolefins.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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